Cas no 913844-45-8 (H-1152 Glycyl Dihydrochloride)

• Product Name: H-1152 Glycyl Dihydrochloride
• CAS No: 913844-45-8
• MF: C₁₈H₂₆Cl₂N₄O₃S
• MW: 449.395040988922
• CID: 827122
• PubChem ID: 56972177
• Update Time: 2025-06-09

H-1152 Glycyl Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• H-1152 Glycyl, dihydrochloride
• (S)-Glycyl-H-1152 (hydrochloride)
• Glycyl-H 1152 dihydrochloride
• Rho Kinase Inhibitor IV
• (2S)-4-(Aminoacetyl)hexahydro-2-methyl-1-[(4-methyl-5-isoquinolinyl)sulfonyl]-1H-1,4-diazepine Dihydrochloride
• (S)-(+)-4-Glycyl-2-methyl-1-[(4-methyl-5-isoquinolinyl) sulfonyl]-hexahydro-1H-1,4-diazepine dihydrochloride
• 2-Amino-1-[(3S)-hexahydro-3-methyl-4-[(4-methyl-5-isoquinolinyl)sulfonyl]-1H-1,4-diazepin-1-yl]ethanone Hydrochloride
• Glycyl H-1152 hydrochloride
• (S)-Glycyl H-1152 (hydrochloride)
• HB2292
• Glycyl H-1152 (hydrochloride)
• (S)-2-amino-1-(3-methyl-4-(4-methylisoquinolin-5-ylsulfonyl)-1,4-diazepan-1-yl)ethanone dihydrochloride
• H-1152 Glycyl Dihydrochloride
• AC-30955
• CS-0008543
• H-1152Glycyl, Dihydrochloride
• (S)-Glycyl-H-1152 2HCl
• AKOS024457128
• SCHEMBL1811640
• 2-amino-1-[(3S)-3-methyl-4-(4-methylisoquinolin-5-yl)sulfonyl-1,4-diazepan-1-yl]ethanone;dihydrochloride
• (S)-(+)-4-GLYCYL-2-METHYL-1-[(4-METHYL-5-ISOQUINOLINYL)SULFONYL]-HEXAHYDRO-1H-1,4-DIAZEPINE DIHYDROCHLORIDE
• (S)-(+)-4-Glycyl-2-methyl-1-[(4-met hyl-5-isoquinolinyl)sulfonyl]-hexahydro-1H-1,4-dia zepine dihydrochloride
• HY-15720B
• 913844-45-8
• Glycyl H-1152 Dihydrochloride

• MDL： MFCD09971082
• Inchi： 1S/C18H24N4O3S.2ClH/c1-13-10-20-11-15-5-3-6-16(18(13)15)26(24,25)22-8-4-7-21(12-14(22)2)17(23)9-19;;/h3,5-6,10-11,14H,4,7-9,12,19H2,1-2H3;2*1H/t14-;;/m0../s1
• InChI Key： ILDBNQGLZFSHQZ-UTLKBRERSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=C(C)C1=2)(N1CCCN(C(CN)=O)C[C@@H]1C)(=O)=O

Computed Properties

• Exact Mass: 448.11000
• Monoisotopic Mass: 448.1102673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 190-192°C
• Stability/Shelf Life: Hygroscopic
• PSA: 104.98000
• LogP: 4.37430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-1152 Glycyl Dihydrochloride

Introduction to H-1152 Glycyl Dihydrochloride (CAS No. 913844-45-8)

H-1152 Glycyl Dihydrochloride, a compound with the chemical formula CAS No. 913844-45-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions.

The structure of H-1152 Glycyl Dihydrochloride consists of a glycine moiety linked with a dihydrochloride salt form, which enhances its solubility and bioavailability. This feature makes it an attractive candidate for various biochemical assays and pharmaceutical formulations. The glycyl group, a simple yet versatile amino acid derivative, plays a crucial role in protein synthesis and enzymatic reactions, making H-1152 Glycyl Dihydrochloride a valuable tool in research settings.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies and precision medicine approaches. H-1152 Glycyl Dihydrochloride has been explored in several preclinical studies for its potential role in modulating cellular processes. Its ability to interact with biological targets has opened new avenues for treating various diseases, including metabolic disorders and inflammatory conditions.

One of the most promising applications of H-1152 Glycyl Dihydrochloride is in the field of immunomodulation. Research indicates that this compound can influence immune cell signaling pathways, potentially making it effective in treating autoimmune diseases and enhancing vaccine efficacy. The dihydrochloride form ensures stable interactions with biological receptors, thereby improving its therapeutic efficacy.

Moreover, the compound has been investigated for its role in cellular metabolism. Studies have shown that H-1152 Glycyl Dihydrochloride can modulate key enzymes involved in glycolysis and amino acid biosynthesis. This metabolic regulation is crucial for maintaining cellular homeostasis and has implications for treating metabolic syndromes such as diabetes and obesity.

The synthesis of H-1152 Glycyl Dihydrochloride involves advanced chemical methodologies that ensure high purity and yield. The process typically includes the protection-deprotection strategy for the amino group, followed by salt formation to enhance stability. These synthetic routes are optimized to meet pharmaceutical-grade standards, ensuring that the final product is suitable for clinical trials and commercial applications.

Recent advancements in analytical chemistry have enabled researchers to characterize H-1152 Glycyl Dihydrochloride with high precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions. These analytical tools are essential for understanding the compound's mechanism of action and optimizing its therapeutic potential.

In clinical trials, H-1152 Glycyl Dihydrochloride has demonstrated promising results in treating chronic inflammatory conditions. Its ability to inhibit pro-inflammatory cytokine production while promoting anti-inflammatory responses makes it a potential candidate for managing diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's safety profile is also noteworthy, with minimal side effects observed in preliminary studies.

The future of H-1152 Glycyl Dihydrochloride lies in its integration into multifaceted therapeutic strategies. By combining it with other bioactive molecules or delivery systems, researchers aim to enhance its efficacy further. Nanotechnology-based delivery systems, for instance, could improve its bioavailability and target specificity, leading to more effective treatments.

Regulatory agencies have taken note of the promising developments surrounding H-1152 Glycyl Dihydrochloride. Several patents have been filed for its use in various therapeutic indications, indicating its commercial viability. As regulatory pathways become more streamlined for innovative drugs, H-1152 Glycyl Dihydrochloride is poised to enter clinical practice soon.

In conclusion, H-1152 Glycyl Dihydrochloride (CAS No. 913844-45-8) represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential applications make it a valuable asset in both research and clinical settings. As scientific understanding evolves, so too will the therapeutic landscape shaped by this remarkable compound.